Cas no 1551-27-5 (2-Propylthiophene)

• Product Name: 2-Propylthiophene
• CAS No: 1551-27-5
• MF: C₇H₁₀S
• MW: 126.219300746918
• MDL: MFCD00014533
• CID: 83775
• PubChem ID: 73771
• Update Time: 2026-05-14

2-Propylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-Propylthiophene
• 2-n-Propylthiophene
• Isopropylthiophene
• THIOPHENE, 2-PROPYL-
• 2-n-PROPYL THIOPHENE
• BTXIJTYYMLCUHI-UHFFFAOYSA-N
• Y6M897104J
• 2-propyl-thiophene
• 2-Propyl thiophene
• Thiophene, propyl-
• NSC82326
• 4-Hydroxy-benzenesulfonamide
• BIDD:GT0385
• Jsp003034
• SBB073407
• ST2417172

• MDL： MFCD00014533
• Inchi： 1S/C7H10S/c1-2-4-7-5-3-6-8-7/h3,5-6H,2,4H2,1H3
• InChI Key： BTXIJTYYMLCUHI-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 105753

Computed Properties

• Exact Mass: 126.05000
• Monoisotopic Mass: 126.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 61.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 28.2

Experimental Properties

• Color/Form: Colorless or yellow liquid.
• Density: 1.506 g/mL at 25 °C(lit.)
• Melting Point: -51.23°C (estimate)
• Boiling Point: 160°C(lit.)
• Flash Point: Fahrenheit: 111.2 ° f
  Celsius: 44 ° c
  
• Refractive Index: n20/D 1.506(lit.)
• PSA: 28.24000
• LogP: 2.70060
• Solubility: Insoluble in water
• λmax: 234(EtOH)(lit.)

2-Propylthiophene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：Store at room temperature
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10
• Packing Group：III
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds
• Other Chemical Reagents